Cas no 41556-40-5 (1,1'-Iminodicyclohexanecarbonitrile)

• Product Name: 1,1'-Iminodicyclohexanecarbonitrile
• CAS No: 41556-40-5
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 324338
• PubChem ID: 20448581
• Update Time: 2025-08-04

1,1'-Iminodicyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1,1'-iminobis-
• 1-[(1-cyanocyclohexyl)amino]cyclohexane-1-carbonitrile
• DTXSID40607299
• 1,1''-Iminodicyclohexanecarbonitrile
• 1,1'-Iminodicyclohexanecarbonitrile
• Bis-(1-cyanocyclohexyl)-amin
• 1,1'-Azanediyldi(cyclohexane-1-carbonitrile)
• 1-[(1-cyanocyclohexyl)amino]cyclohexanecarbonitrile
• 41556-40-5
• SCHEMBL10757200
• AKOS030613766

• Inchi： 1S/C14H21N3/c15-11-13(7-3-1-4-8-13)17-14(12-16)9-5-2-6-10-14/h17H,1-10H2
• InChI Key： OQWJEMWYNBRZEO-UHFFFAOYSA-N
• SMILES： N(C1(C#N)CCCCC1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 231.173547683g/mol
• Monoisotopic Mass: 231.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų

Additional information on 1,1'-Iminodicyclohexanecarbonitrile

Comprehensive Overview of 1,1'-Iminodicyclohexanecarbonitrile (CAS No. 41556-40-5): Properties, Applications, and Industry Insights

1,1'-Iminodicyclohexanecarbonitrile (CAS No. 41556-40-5) is a specialized organic compound with a unique molecular structure, combining a dicyclohexyl backbone with an imino and nitrile functional group. This configuration grants it distinct chemical properties, making it valuable in synthetic chemistry, material science, and pharmaceutical research. The compound’s systematic name, 1,1'-iminobis(cyclohexanecarbonitrile), reflects its structural complexity, while its CAS registry number (41556-40-5) ensures precise identification in global databases.

In recent years, the demand for high-purity nitrile derivatives like 1,1'-Iminodicyclohexanecarbonitrile has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role as a ligand precursor or intermediate in catalytic reactions, aligning with the industry’s shift toward eco-friendly processes. Its stability under moderate conditions and compatibility with metal-organic frameworks (MOFs) further enhance its appeal for nanomaterial design.

From an analytical perspective, 41556-40-5 exhibits notable solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, facilitating its use in HPLC and spectroscopic studies. Its molecular weight (220.32 g/mol) and melting point (reported between 120–125°C) are critical parameters for laboratory handling. These properties are frequently queried in chemical databases, underscoring the compound’s relevance in QC protocols.

The compound’s applications extend to pharmaceutical intermediates, where its nitrile group serves as a versatile handle for further functionalization. For instance, it may contribute to the synthesis of heterocyclic compounds with potential bioactivity. This aligns with trending searches for “nitrile-based drug discovery” and “non-toxic synthetic routes”, reflecting broader interest in safer chemical alternatives.

In material science, 1,1'-Iminodicyclohexanecarbonitrile is investigated for its potential in polymer modification and cross-linking agents. Its bifunctional nature allows it to act as a bridging unit in thermosetting resins, a topic gaining traction due to the rise of high-performance composites. Industry forums often highlight its role in improving thermal stability and mechanical strength—key concerns for aerospace and automotive sectors.

Regulatory compliance is another focal point. While 41556-40-5 is not classified as hazardous under major GHS standards, proper storage conditions (e.g., inert atmosphere, moisture control) are emphasized in SDS documentation. This addresses common user queries about “chemical stability” and “handling precautions”, ensuring safe industrial adoption.

Looking ahead, innovations in catalytic hydrogenation and flow chemistry could expand the utility of 1,1'-Iminodicyclohexanecarbonitrile. Its integration into continuous manufacturing systems—a hot topic in Industry 4.0—may streamline production while reducing waste. Such developments resonate with searches for “scalable nitrile synthesis” and “process intensification”.

In summary, 1,1'-Iminodicyclohexanecarbonitrile (CAS No. 41556-40-5) exemplifies the intersection of specialty chemicals and cutting-edge research. Its multifaceted applications, from drug development to advanced materials, position it as a compound of enduring scientific and industrial significance.